Cas no 53855-26-8 (3-Furancarboxaldehyde, tetrahydro-2-oxo-)

• Product Name: 3-Furancarboxaldehyde, tetrahydro-2-oxo-
• CAS No: 53855-26-8
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 356210
• PubChem ID: 13353092
• Update Time: 2025-04-19

3-Furancarboxaldehyde, tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxaldehyde, tetrahydro-2-oxo-
• 2-oxooxolane-3-carbaldehyde
• Paliperidone Impurity 12
• SCHEMBL8078394
• 2-Oxotetrahydrofuran-3-carbaldehyde
• 53855-26-8
• alpha-formyl-gamma-butyrolactone
• DTXSID70537994

• Inchi： 1S/C5H6O3/c6-3-4-1-2-8-5(4)7/h3-4H,1-2H2
• InChI Key： YVWPGWMYXNVKQV-UHFFFAOYSA-N
• SMILES： O1C(C(C=O)CC1)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37